Cas no 18212-21-0 (4-Methyl-1,2,3-thiadiazole-5-carboxylic acid)

4-Methyl-1,2,3-thiadiazole-5-carboxylic acid structure
18212-21-0 structure
Product name:4-Methyl-1,2,3-thiadiazole-5-carboxylic acid
CAS No:18212-21-0
MF:C4H4N2O2S
MW:144.15176
MDL:MFCD00173830
CID:50980
PubChem ID:1381992

4-Methyl-1,2,3-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1,2,3-thiadiazole-5-carboxylic acid
    • 4-methylthiadiazole-5-carboxylic acid
    • 4-methyl-1,2,3-thiadiazolyl-5-carboxylic acid
    • 4-methyl-5-hydroxycarbonyl-1,2,3-thiadiazole
    • 5-carboxy-4-methyl-1,2,3-thiadiazole
    • 4-methyl-1,2,3-thiodiazole-5-carboxylic acid
    • buttpark 30\06-41
    • iflab-bb f2630-0005
    • timtec-bb sbb005418
    • 4-methyl-1,2,3-thiadiazole-5-c
    • labotest-bb lt00453848
    • otava-bb bb7020410078
    • (R)-2-Hydroxymethylpropanoicacid
    • BB 0218315
    • SY027493
    • LT0133
    • SCHEMBL452517
    • MFCD00173830
    • FT-0618980
    • 4-Methyl-[1,2,3]thiadiazole-5-carboxylic acid
    • W-206298
    • CS-B1141
    • Z90121760
    • NHHQOYLPBUYHQU-UHFFFAOYSA-N
    • EN300-13420
    • 4-methyl-[1,2,3]thiadiazol-5-carboxylic acid
    • F2630-0005
    • 4Methyl-[1,2,3]thiadiazole-5-carboxylic acid
    • SDCCGMLS-0065716.P001
    • 4-Methyl-1,2,3-thiadiazole-5-carboxylic acid, 97%
    • NK-F 001; SV 03
    • 10J-524S
    • BP-10765
    • AMY24728
    • A4029
    • WL-323595
    • AKOS000104176
    • DTXSID40362538
    • 18212-21-0
    • A26564
    • 1,2,3-Thiadiazole-5-carboxylic acid, 4-methyl-
    • M3081
    • CX1010
    • 4-Methyl-1,2,3-Thiadiazole-5-CarboxylicAcid
    • 4-methyl-[l,2,3]thiadiazole-5-carboxylic acid
    • DTXCID60313587
    • STK711191
    • ALBB-013993
    • MDL: MFCD00173830
    • Inchi: InChI=1S/C4H4N2O2S/c1-2-3(4(7)8)9-6-5-2/h1H3,(H,7,8)
    • InChI Key: NHHQOYLPBUYHQU-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=O)O)SN=N1

Computed Properties

  • Exact Mass: 143.99900
  • Monoisotopic Mass: 143.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.3A^2
  • XLogP3: 0.7
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.531
  • Melting Point: 169-173 °C (D)
  • Boiling Point: 315.2±34.0 °C at 760 mmHg
  • Flash Point: 144.4±25.7 °C
  • PSA: 91.32000
  • LogP: 0.54470
  • Solubility: Uncertain

4-Methyl-1,2,3-thiadiazole-5-carboxylic acid Security Information

4-Methyl-1,2,3-thiadiazole-5-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methyl-1,2,3-thiadiazole-5-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2630-0005-0.5g
4-methyl-1,2,3-thiadiazole-5-carboxylic acid
18212-21-0 95%
0.5g
$19.0 2023-11-21
Life Chemicals
F2630-0005-5g
4-methyl-1,2,3-thiadiazole-5-carboxylic acid
18212-21-0 95%
5g
$60.0 2023-11-21
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B20449-5g
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid, 98%
18212-21-0 98%
5g
¥1584.00 2023-02-25
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M68560-1g
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid
18212-21-0
1g
¥56.0 2021-09-08
Enamine
EN300-13420-0.05g
4-methyl-1,2,3-thiadiazole-5-carboxylic acid
18212-21-0 95%
0.05g
$19.0 2023-04-30
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD2240-5g
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid
18212-21-0 96%
5g
¥217.0 2022-03-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R012448-1g
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid
18212-21-0 98%
1g
¥79 2024-05-25
TRC
M331338-1g
4-Methyl-1,2,3-thiadiazole-5-carboxylic Acid
18212-21-0
1g
$ 98.00 2023-09-07
Ambeed
A151218-1g
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid
18212-21-0 96%
1g
$10.0 2025-02-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R012448-25g
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid
18212-21-0 98%
25g
¥1629 2024-05-25

4-Methyl-1,2,3-thiadiazole-5-carboxylic acid Production Method

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(CAS:18212-21-0)4-Methyl-1,2,3-thiadiazole-5-carboxylic acid
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